![molecular formula C23H24N2O2S B3299747 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione CAS No. 899917-82-9](/img/structure/B3299747.png)
1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione
Overview
Description
1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione, also known as MPDP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. This compound may also work by inhibiting the activity of certain enzymes, such as acetylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to decrease the activity of certain enzymes, such as acetylcholinesterase. These effects may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in experiments. It has also been shown to have a variety of potential therapeutic applications, making it a promising compound for further research.
However, there are also limitations to the use of this compound in lab experiments. Its exact mechanism of action is not fully understood, making it difficult to design experiments that specifically target its effects. Additionally, its potential therapeutic applications have not been fully explored, making it difficult to determine its full potential as a therapeutic agent.
Future Directions
There are several future directions for research on 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione. One direction is to further investigate its potential as an antidepressant and anxiolytic agent. Another direction is to explore its potential as a treatment for Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and to determine its full potential as a therapeutic agent.
Scientific Research Applications
1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been studied for its potential therapeutic applications in various scientific research studies. One such study investigated the effects of this compound on anxiety and depression-like behaviors in rats. The study found that this compound was able to reduce anxiety and depression-like behaviors in rats, indicating its potential as an antidepressant and anxiolytic agent.
Another study investigated the effects of this compound on the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. The study found that this compound was able to inhibit the activity of acetylcholinesterase, suggesting its potential as a treatment for Alzheimer's disease.
properties
IUPAC Name |
(4-methoxyphenyl)-(2-phenyl-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O2S/c1-27-19-13-11-18(12-14-19)21(26)25-22(28)20(17-9-5-4-6-10-17)24-23(25)15-7-2-3-8-16-23/h4-6,9-14H,2-3,7-8,15-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKNDZEQLPMVDIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCCC3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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